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Compound of Interest

Compound Name: Mepivacaine Hydrochloride

Cat. No.: B001218 Get Quote

Mepivacaine Hydrochloride: A Technical
Overview
Mepivacaine hydrochloride is a local anesthetic of the amide type, widely utilized in dental

and medical procedures for inducing localized numbness. This technical guide provides an in-

depth look at its core physicochemical properties.

Physicochemical Properties
Mepivacaine hydrochloride is the hydrochloride salt form of mepivacaine.[1] This salt form

enhances its stability and solubility in water, making it suitable for injectable formulations.[1] It

presents as a white crystalline powder.[1]

Below is a summary of the key molecular data for mepivacaine hydrochloride.
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Property Value Source

Molecular Formula C₁₅H₂₃ClN₂O [2][3]

Molecular Weight 282.81 g/mol [2][3][4][5][6][7]

IUPAC Name

N-(2,6-dimethylphenyl)-1-

methylpiperidine-2-

carboxamide;hydrochloride

[2][3]

CAS Number 1722-62-9 [2][5]

Logical Relationship of Components
The molecular formula C₁₅H₂₃ClN₂O represents the complete salt, which is formed from the

parent compound, mepivacaine, and hydrochloric acid.[2] The relationship can be visualized as

follows:
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Caption: Formation of Mepivacaine Hydrochloride from its constituent components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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